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Compound of Interest

Compound Name: L-PROLINE (15N)

Cat. No.: B1579752

Get Quote

Part 1: Executive Summary & Safety Profile
The Critical Distinction: Stable vs. Radioactive The most frequent compliance error regarding

L-Proline (15N) is the confusion between stable isotopes and radioisotopes. L-Proline (15N) is
a stable, non-radioactive isotopologue of the amino acid proline.[1] It does not decay and does

not emit ionizing radiation.

Disposal Directive: L-Proline (15N) must be managed based on its chemical properties and the

matrix (solvent or biological medium) in which it is dissolved. It is not regulated under the

Nuclear Regulatory Commission (NRC) but falls under the Resource Conservation and

Recovery Act (RCRA) if mixed with hazardous solvents.
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Parameter Specification Notes

Chemical Name L-Proline (15N) Nitrogen-15 labeled L-Proline

CAS Number 147-85-3 (Unlabeled generic)

Note: MSDS often references

the unlabeled CAS as

properties are chemically

identical.

Radioactivity NONE Stable Isotope

Toxicity Non-Hazardous
Generally recognized as safe

(GRAS) amino acid.

RCRA Status Not Listed
Not a P-list or U-list hazardous

waste.

Part 2: Waste Categorization Logic (The Decision
Matrix)
Effective disposal relies on "Cradle-to-Grave" tracking. Because L-Proline (15N) is expensive

and chemically benign, the disposal method is almost exclusively dictated by what you mixed it

with.

Workflow Visualization
The following diagram illustrates the decision logic for segregating L-Proline (15N) waste

streams.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1579752/docs?utm_src=pdf-body#operational-guide-safe-disposal-and-waste-management-of-l-proline-15n
https://www.benchchem.com/product/b1579752/docs?utm_src=pdf-body#operational-guide-safe-disposal-and-waste-management-of-l-proline-15n
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1579752?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation:
L-Proline (15N)

Physical State?

Solid / Powder Liquid Solution

Is it mixed with
hazardous chemicals?

Is it in a
biological matrix?

Hazardous Chemical Waste
(Tag: Solid Chem Waste)

Yes

Non-Hazardous Waste
(Standard Trash/Lab Solid)

No

Solvent Type?

No (Chemical Soln)

Biohazardous Waste
(Autoclave/Incinerate)

Yes (Cells/Media)

Halogenated Organic
(e.g., Chloroform-d)

Non-Halogenated Organic
(e.g., Methanol, DMSO) Aqueous / Buffer

Sanitary Sewer
(If permitted by local POTW)

pH 6-9, Non-toxic

Click to download full resolution via product page

Figure 1: Decision tree for segregating L-Proline (15N) waste based on matrix contaminants.
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Part 3: Detailed Disposal Protocols
Protocol A: NMR Sample Disposal (Organic Solvents)
Context: This is the most common disposal scenario. L-Proline (15N) is often dissolved in

deuterated solvents (Chloroform-d, DMSO-d6, D2O) for structural analysis.

Identify the Solvent:

Chloroform-d / Dichloromethane-d2: Segregate into Halogenated Waste.

Methanol-d4 / DMSO-d6 / Acetone-d6: Segregate into Non-Halogenated Solvent Waste.

Heavy Water (D2O): Generally non-hazardous, but often collected as "Aqueous Waste" in

labs to prevent drain contamination with trace organics.

Collection:

Pour the NMR tube contents into the appropriate satellite accumulation container.

Do not throw filled NMR tubes into the sharps bin; the solvent must be decanted first.

Rinsing:

Rinse the NMR tube with a small volume of matching solvent (acetone or methanol).

Add the rinse to the solvent waste container.

Glassware:

Dispose of the empty NMR tube in the "Laboratory Glass/Sharps" container.

Protocol B: Metabolic Flux Media (Biohazardous)
Context: L-Proline (15N) is used in cell culture media to trace amino acid metabolism.

Deactivation:

Liquid media containing cells or biological agents must be deactivated.
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Method 1 (Chemical): Add bleach (sodium hypochlorite) to a final concentration of 10%

(v/v). Let stand for 30 minutes.

Method 2 (Thermal): Autoclave at 121°C, 15 psi for 30-60 minutes.

Disposal:

Once deactivated, the liquid can typically be poured down the sanitary sewer with copious

water (verify with your facility's EHS guidelines).

If the media contains other hazardous additives (e.g., antibiotics, inhibitors), it must be

treated as Mixed Waste (Chemical + Biological) and incinerated via a licensed contractor.

Protocol C: Dry Solid / Expired Stock
Context: Spilled powder or expired inventory.

Pure Substance:

L-Proline (15N) itself is non-hazardous. However, "best practice" in GLP/GMP

environments dictates that all chemical solids be collected.

Place in a container labeled "Non-Hazardous Chemical Solid."

Contaminated Debris:

Paper towels, gloves, or weigh boats contaminated with the powder can be disposed of in

regular laboratory trash unless the facility has a "zero chemical in trash" policy.

Part 4: Regulatory & Compliance Data
Waste Stream Summary Table
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Waste Stream
Primary
Constituent

Hazard Class
Container
Labeling

Treatment
Method

Halogenated

Organic

Chloroform-d,

DCM
Toxic / Irritant

"Hazardous

Waste -

Halogenated

Solvents"

Incineration

(High Temp)

Non-

Halogenated

Methanol,

DMSO, Acetone

Ignitable (F-

Listed)

"Hazardous

Waste -

Flammable

Solvents"

Fuel Blending /

Incineration

Bio-Waste
Cell Media + 15N

Proline
Biohazard

"Biohazard" (Red

Bag)

Autoclave /

Chemical

Disinfection

Aqueous (Pure)
Water + 15N

Proline
None

"Non-Hazardous

Aqueous"

Sanitary Sewer

(pH Adjust)

Regulatory Grounding (US EPA)[2][3]
RCRA Classification: L-Proline is not listed under 40 CFR 261.33 (P-List or U-List).

Therefore, it does not automatically trigger hazardous waste status [[2]].

Mixture Rule: Under RCRA, if a non-hazardous waste (Proline) is mixed with a listed

hazardous waste (e.g., Spent Methanol - F003), the entire mixture must be managed as

hazardous waste [[2]].

References
US Environmental Protection Agency (EPA). (2025). RCRA Hazardous Waste Listings and

Identification. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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